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Compound of Interest

Compound Name: 1,3-diisothiocyanatobenzene

CAS No.: 3125-77-7

Cat. No.: B1583029

Get Quote

1,3-Diisothiocyanatobenzene, also known as m-phenylene diisothiocyanate, is a bifunctional

aromatic organic compound. Its structure is characterized by a central benzene ring substituted

at the meta positions with two highly reactive isothiocyanate (-N=C=S) functional groups. This

unique arrangement makes it a valuable reagent in organic synthesis and materials science.

The electrophilic nature of the isothiocyanate carbons allows for facile reactions with a wide

range of nucleophiles, making it a versatile building block for creating complex molecular

architectures.

In the realm of drug development and biomedical research, isothiocyanates are a well-

regarded class of compounds, known for their presence in cruciferous vegetables and their

diverse biological activities, including anticancer properties.[1][2] While research on 1,3-
diisothiocyanatobenzene itself is more specialized, its role as a cross-linking agent and a

precursor for synthesizing heterocyclic systems positions it as a compound of significant

interest for medicinal chemists and materials scientists.[3][4] This guide provides a

comprehensive overview of its physicochemical properties, synthesis, reactivity, and analytical

characterization, offering a foundational resource for researchers.
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Core Physicochemical Properties
The functional utility of 1,3-diisothiocyanatobenzene is intrinsically linked to its physical and

chemical characteristics. These properties dictate its solubility, stability, storage conditions, and

reactivity profile.

Property Value Source(s)

CAS Number 3125-77-7

Molecular Formula C₈H₄N₂S₂

Molecular Weight 192.26 g/mol

Appearance Solid

Melting Point 56 °C (decomposes)

Solubility
Soluble in various organic

solvents. Hydrolyzes in water.
[5]

Stability

Moisture sensitive.

Isothiocyanates can exhibit

instability in aqueous media.

[5][6]

Storage Temperature 2-8°C

Synthesis and Purification
A common and efficient method for synthesizing 1,3-diisothiocyanatobenzene is through a

one-pot reaction starting from m-phenylenediamine.[7][8] This process leverages the

nucleophilicity of the amine groups to react with carbon disulfide.

Synthetic Pathway Overview
The synthesis involves the in-situ formation of a dithiocarbamate salt, which is then converted

to the diisothiocyanate. A typical procedure is as follows:

m-Phenylenediamine is dissolved in a suitable solvent system, such as a biphasic mixture of

dichloromethane (DCM) and water.
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An inorganic base, like potassium carbonate, is added to the aqueous layer.

Carbon disulfide (CS₂) is added under cooling (e.g., an ice bath). The mixture is stirred,

allowing for the formation of the dithiocarbamate intermediate.[8]

A desulfurylation agent, such as cyanuric chloride, is then introduced to facilitate the

elimination reaction, yielding the final 1,3-diisothiocyanatobenzene product.[7][8]

Starting Materials

Reagents

m-Phenylenediamine

Dithiocarbamate Salt
(in situ)

+ CS2, Base

Carbon Disulfide Base (K2CO3)

DCM / Water
(Solvent)

Cyanuric Chloride
(Desulfurylation)

1,3-Diisothiocyanatobenzene

+ Cyanuric Chloride

Click to download full resolution via product page

Diagram: Synthesis of 1,3-diisothiocyanatobenzene.

Purification Methods
Due to the sensitivity of the isothiocyanate groups, purification requires careful consideration.

Standard techniques such as recrystallization from appropriate solvents or column

chromatography on silica gel can be employed to achieve high purity (e.g., >97%).[5]
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Analytical Characterization
Confirming the identity and purity of 1,3-diisothiocyanatobenzene requires a suite of

analytical techniques. The analytical determination of isothiocyanates can be challenging due

to their potential instability and, in some cases, the absence of strong chromophores for UV

detection.[9][10]

High-Performance Liquid Chromatography (HPLC): HPLC is a primary technique for

assessing the purity of isothiocyanates.[11] A reversed-phase C18 column with a mobile

phase of acetonitrile and water is typically effective.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides both separation and

structural information. However, caution is warranted as some isothiocyanates can undergo

thermal degradation in the GC inlet.[9]

Infrared (IR) Spectroscopy: The isothiocyanate group exhibits a characteristic strong and

sharp absorption band in the region of 2000-2200 cm⁻¹, which is a definitive indicator of its

presence.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for confirming the overall structure, providing information on the aromatic protons

and the carbons of the benzene ring and the N=C=S group.

Reactivity and Applications in Drug Development
The chemistry of 1,3-diisothiocyanatobenzene is dominated by the electrophilic nature of the

two isothiocyanate groups. This bifunctionality is the cornerstone of its utility as a cross-linking

agent and a building block in synthesis.

Reaction with Nucleophiles: The Thiourea Linkage
The carbon atom of the -N=C=S group is highly susceptible to nucleophilic attack. It reacts

readily with primary and secondary amines to form stable thiourea derivatives.[5] This reaction

is fundamental to its application in polymer chemistry and for conjugating molecules.
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1,3-Diisothiocyanatobenzene S=C=N-Ph-N=C=S

{Polythiourea | ...-NH-C(=S)-NH-Ph-NH-C(=S)-NH-R-NH-...}

Polyaddition

Generic Diamine H₂N-R-NH₂

Click to download full resolution via product page

Diagram: Cross-linking reaction to form a polythiourea.

Applications in Synthesis and Medicinal Chemistry
Cross-linking Reagent: Its ability to react with two amine groups makes it an effective cross-

linking reagent for proteins and polymers.[3]

Synthesis of Heterocycles: Isothiocyanates are valuable precursors for synthesizing a variety

of sulfur and nitrogen-containing heterocyclic compounds, such as thiazines and fused

pyrimidines, which are scaffolds found in many bioactive molecules.[4]

Drug Discovery Lead Structures: The broader class of isothiocyanates is known for a wide

range of biological activities, including anti-infective, anti-inflammatory, and anticancer

effects.[4][12] As such, 1,3-diisothiocyanatobenzene serves as a valuable starting material

for creating libraries of novel compounds for biological screening.

Safety, Handling, and Storage
As a highly reactive chemical, 1,3-diisothiocyanatobenzene must be handled with appropriate

safety precautions.

Hazards: The compound is classified as acutely toxic if swallowed, causes skin and eye

irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled. It is

a respiratory sensitizer.

Personal Protective Equipment (PPE): Always use in a well-ventilated area or a chemical

fume hood. Wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat.

For operations that may generate dust, respiratory protection (e.g., N95 dust mask) is

necessary.
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Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, typically

between 2-8°C. It is moisture-sensitive and should be protected from water and humidity.

Keep away from incompatible materials such as strong acids, strong bases, and strong

oxidizing agents.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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